- A multigram preparative synthesis of cholest-4-en-3α,6β- and -3α,6α-diols, Synthetic Communications, 2001, 31(17), 2619-2624
Cas no 910-31-6 (3β-Chlorocholest-5-ene)
3β-Chlorocholest-5-ene structure
Product Name:3β-Chlorocholest-5-ene
CAS No:910-31-6
MF:C27H45Cl
MW:405.099207639694
MDL:MFCD29916899
CID:40209
PubChem ID:24892978
Update Time:2023-11-22
3β-Chlorocholest-5-ene Chemical and Physical Properties
Names and Identifiers
-
- Cholesteryl chloride
- 3-beta-chlorocholest-5-ene
- (3beta)-3-chlorocholest-5-ene
- Cholesterol chloride
- 3-chloro-,3.beta.-Cholest-5-ene
- Cholest-5-ene, 3beta-chloro-
- Cholest-5-ene, 3-chloro-, (3beta)-
- Cholest-5-ene,3-chloro,(3β)-
- BETA-CHLORO-5-CHOLESTENE
- 5-CHOLESTEN-3BETA-CHLORIDE
- CHOLESTERYL CHLORIDE(RG)
- Cholesteryl Chloride froM Beef Fat
- 3-Chlorocholestene
- 5-Cholesten-3β-chloride
- 3beta-Chlorocholest-5-ene
- (8S,9R,10R,13R,14S)-3-Chloro-10,13-dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-d
- (3β)-3-Chlorocholest-5-ene (ACI)
- Cholest-5-ene, 3β-chloro- (6CI, 7CI, 8CI)
- 3β-Chlorocholest-5-ene
- 3β-Cholesteryl chloride
- NSC 2084
-
- MDL: MFCD29916899
- Inchi: 1S/C27H45Cl/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21-25H,6-8,10-17H2,1-5H3/t19-,21+,22+,23-,24+,25+,26+,27-/m1/s1
- InChI Key: OTVRYZXVVMZHHW-DPAQBDIFSA-N
- SMILES: C[C@@]12[C@@H]([C@H](C)CCCC(C)C)CC[C@H]1[C@@H]1CC=C3C[C@H](CC[C@]3(C)[C@H]1CC2)Cl
- BRN: 2703655
Computed Properties
- Exact Mass: 404.32100
- Monoisotopic Mass: 404.321
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 591
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 9.8
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.9160 (rough estimate)
- Melting Point: 94.0 to 99.0 deg-C
- Boiling Point: 488.29°C (rough estimate)
- Flash Point: 249.6 °C
- Refractive Index: 1.6281 (estimate)
- PSA: 0.00000
- LogP: 8.63520
- Specific Rotation: -30 º (c=1, chloroform)
- Optical Activity: [α]25/D −24°, c = 1 in chloroform
- Solubility: Not determined
3β-Chlorocholest-5-ene Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: S22-S24/25
- TSCA:Yes
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
3β-Chlorocholest-5-ene Pricemore >>
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3β-Chlorocholest-5-ene Production Method
Production Method 1
Production Method 2
Production Method 3
Reaction Conditions
1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 30 min, 0 °C; 0 °C → 23 °C; 12 h, 22 ± 1 °C
1.2 Reagents: Chlorotrimethylsilane Catalysts: Titanium tetrachloride Solvents: Dichloromethane ; -78 °C; -78 °C → 23 °C; 30 min, 22 ± 1 °C
1.3 Reagents: Sodium bicarbonate Solvents: Dichloromethane , Water ; 22 ± 1 °C
1.2 Reagents: Chlorotrimethylsilane Catalysts: Titanium tetrachloride Solvents: Dichloromethane ; -78 °C; -78 °C → 23 °C; 30 min, 22 ± 1 °C
1.3 Reagents: Sodium bicarbonate Solvents: Dichloromethane , Water ; 22 ± 1 °C
Reference
- Ti-Catalyzed Radical Alkylation of Secondary and Tertiary Alkyl Chlorides Using Michael Acceptors, Journal of the American Chemical Society, 2018, 140(44), 14836-14843
Production Method 4
Production Method 5
Production Method 6
3β-Chlorocholest-5-ene Raw materials
3β-Chlorocholest-5-ene Preparation Products
3β-Chlorocholest-5-ene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:910-31-6)Cholesteryl chloride
Order Number:sfd13858
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
3β-Chlorocholest-5-ene Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:910-31-6)Cholesteryl chloride
Purity:99.9%
Quantity:200kg
Price ($):Inquiry